Cas no 2228916-23-0 (5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine)

• Product Name: 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine
• CAS No: 2228916-23-0
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 6341430
• PubChem ID: 165720935
• Update Time: 2025-05-23

5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine
• EN300-1806723
• 2228916-23-0

• Inchi： 1S/C8H11N5/c1-5-6(3-11-13(5)2)7-4-10-8(9)12-7/h3-4H,1-2H3,(H3,9,10,12)
• InChI Key： FSOUETUJDKCEGF-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.5Ų

Additional information on 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine (CAS No. 2228916-23-0): Properties, Applications, and Research Insights

The compound 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine (CAS No. 2228916-23-0) is a heterocyclic organic molecule featuring a unique combination of pyrazole and imidazole rings. Its structural complexity and functional groups make it a subject of interest in pharmaceutical and materials science research. The presence of both amine and methyl substituents enhances its reactivity, enabling diverse applications in drug discovery and agrochemical development. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Searches for "imidazole derivatives in drug design" or "pyrazole-based agrochemicals" reflect growing scientific and industrial interest. This compound’s dual-ring system offers steric and electronic advantages, making it a candidate for modulating protein-ligand interactions in targeted therapies.

The synthesis of CAS No. 2228916-23-0 typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation are often employed to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity. These methods align with the broader trend toward green chemistry, as researchers seek eco-friendly synthetic routes.

From a pharmacological perspective, the imidazol-2-amine moiety in this compound is associated with kinase inhibition and receptor modulation, topics frequently searched in academic databases. Preliminary studies suggest potential applications in anti-inflammatory and anticancer research, though further in vivo validation is required. Its lipophilicity and hydrogen-bonding capacity are key factors influencing its bioavailability, a hot topic in drug delivery optimization.

Beyond biomedicine, 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine has garnered attention in materials science. Its conjugated π-system and thermal stability make it a candidate for organic electronics, such as OLEDs or photovoltaic materials. Industry queries like "imidazole-based semiconductors" highlight this intersection of chemistry and engineering. Researchers are also exploring its use in catalysis, where its nitrogen-rich structure could facilitate metal coordination.

Regulatory and safety assessments of CAS No. 2228916-23-0 emphasize its handling under standard laboratory protocols. While not classified as hazardous, proper PPE and ventilation are recommended during manipulation. This aligns with the broader scientific community’s focus on laboratory safety and risk mitigation, as evidenced by frequent searches for "safe handling of heterocyclic compounds."

In conclusion, 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine represents a versatile compound bridging multiple disciplines. Its structural features and functional adaptability position it at the forefront of innovations in life sciences and advanced materials. Ongoing research will likely uncover new applications, reinforcing its relevance in solving contemporary scientific challenges.